Cas no 6038-34-2 (Androst-5-en-16b-ol, 3b-methoxy- (8CI))

• Product Name: Androst-5-en-16b-ol, 3b-methoxy- (8CI)
• CAS No: 6038-34-2
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 523947
• PubChem ID: 234498
• Update Time: 2025-04-19

Androst-5-en-16b-ol, 3b-methoxy- (8CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-16b-ol, 3b-methoxy- (8CI)
• (3S,8S,9S,10R,13R,14S,16S)-3-methoxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-16-ol
• 3beta-Methoxyandrost-5-en-16beta-ol
• Androst-5-en-16.beta.-ol, 3.beta.-methoxy-

• Inchi： 1S/C20H32O2/c1-19-8-7-17-16(18(19)11-14(21)12-19)5-4-13-10-15(22-3)6-9-20(13,17)2/h4,14-18,21H,5-12H2,1-3H3/t14-,15-,16+,17-,18-,19+,20-/m0/s1
• InChI Key： OUMKTFKBXXEGOM-ZPNXQJJCSA-N
• SMILES： O[C@@H]1C[C@@]2(C)CC[C@@H]3[C@@]4(C)CC[C@@H](CC4=CC[C@H]3[C@@H]2C1)OC

Computed Properties

• Exact Mass: 304.24036
• Monoisotopic Mass: 304.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 409.5°Cat760mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.544
• PSA: 29.46
• LogP: 4.32510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids